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Propionyl bromide, a highly reactive acylating agent, serves as a crucial intermediate in the

synthesis of a wide array of pharmaceutical and agrochemical compounds.[1][2] Its primary

function is the introduction of the propionyl group into various organic molecules, a

fundamental step in the creation of new chemical entities with desired biological activities. This

guide provides a comparative analysis of propionyl bromide's reactivity, primarily in contrast

to its more commonly utilized counterpart, propionyl chloride. The comparison is based on

established principles of organic chemistry, as specific computational and direct comparative

experimental data for propionyl bromide are not extensively available in published literature.

Reactivity of Acyl Halides: A Comparative Overview
The reactivity of acyl halides in nucleophilic acyl substitution reactions is significantly influenced

by the nature of the halogen atom. Generally, acyl bromides are considered more reactive than

acyl chlorides.[3][4] This heightened reactivity can be attributed to two key factors:

Leaving Group Ability: The bromide ion (Br-) is a better leaving group than the chloride ion

(Cl-). This is because hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl),

indicating that the bromide ion is a more stable anion in solution.[3]

Bond Strength: The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl)

bond.[4] Consequently, less energy is required to break the C-Br bond during the

nucleophilic attack, leading to a faster reaction rate.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1346559?utm_src=pdf-interest
https://www.benchchem.com/product/b1346559?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/propionyl-bromide-efficient-organic-synthesis-intermediate-kg
https://www.nbinno.com/article/other-organic-chemicals/understanding-propionyl-bromide-properties-synthesis-guide-kg
https://www.benchchem.com/product/b1346559?utm_src=pdf-body
https://www.benchchem.com/product/b1346559?utm_src=pdf-body
https://www.quora.com/Which-is-more-reactive-Acyl-chloride-or-Acyl-bromide
https://www.quora.com/Which-of-the-following-compounds-will-you-expect-to-be-more-reactive-acetyl-chloride-or-acetyl-bromide-Explain-your-answer
https://www.quora.com/Which-is-more-reactive-Acyl-chloride-or-Acyl-bromide
https://www.quora.com/Which-of-the-following-compounds-will-you-expect-to-be-more-reactive-acetyl-chloride-or-acetyl-bromide-Explain-your-answer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This trend in reactivity extends to other acyl halides, with acyl iodides being the most reactive

and acyl fluorides the least.[5]

Table 1: Comparison of Propionyl Bromide and Propionyl Chloride

Property Propionyl Bromide Propionyl Chloride Reference

Molecular Formula C₃H₅BrO C₃H₅ClO [6]

Molecular Weight 136.98 g/mol 92.52 g/mol [6]

Reactivity Higher Lower [3][4]

Leaving Group Bromide (Br⁻) Chloride (Cl⁻) [3]

C-Halogen Bond

Strength
Weaker Stronger [4]

Applications

Acylating agent in

organic synthesis,

particularly for

pharmaceuticals and

agrochemicals.

Acylating agent in

organic synthesis.
[1][2]

Reaction Mechanisms
Propionyl bromide participates in a variety of reactions, most notably nucleophilic acyl

substitution and Friedel-Crafts acylation. Understanding these mechanisms is crucial for

predicting reaction outcomes and optimizing conditions.

Nucleophilic Acyl Substitution
This is a fundamental reaction of acyl halides where a nucleophile replaces the halide. The

reaction generally proceeds through a two-step mechanism: nucleophilic attack followed by the

elimination of the leaving group.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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